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Compound of Interest

Compound Name: 2-(4-Iodophenyl)ethanol

CAS No.: 52914-23-5

Cat. No.: B1305254

Get Quote

An In-depth Technical Guide to 2-(4-Iodophenyl)ethanol: A Versatile Building Block in Modern

Research

Authored by: Gemini, Senior Application Scientist
Abstract
2-(4-Iodophenyl)ethanol is a bifunctional organic molecule that has garnered significant

attention as a versatile building block in diverse fields of chemical and biomedical research. Its

structure, comprising a reactive primary alcohol and an aryl iodide moiety, provides two distinct

handles for a wide array of chemical transformations. This technical guide offers a

comprehensive exploration of the potential research applications of 2-(4-Iodophenyl)ethanol,
targeting researchers, scientists, and professionals in drug development. We will delve into its

fundamental physicochemical properties, established synthetic routes, and its pivotal role as an

intermediate in organic synthesis, medicinal chemistry, and the burgeoning field of

radiochemistry for molecular imaging. Detailed experimental protocols, data summaries, and

mechanistic diagrams are provided to serve as a practical resource for leveraging this

compound's unique chemical attributes in the laboratory.
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Introduction to 2-(4-Iodophenyl)ethanol
2-(4-Iodophenyl)ethanol, also known as 4-iodophenethyl alcohol, is an aromatic primary

alcohol distinguished by the presence of an iodine atom at the para-position of the phenyl ring.

[1][2] This substitution is critical; the carbon-iodine bond is the most reactive among the

halogens in common cross-coupling reactions, making it an excellent substrate for constructing

more complex molecular architectures.[3][4] Simultaneously, the terminal hydroxyl group offers

a site for classic alcohol chemistry, including oxidation, esterification, and etherification. This

dual reactivity makes 2-(4-Iodophenyl)ethanol a valuable and strategic precursor in multi-step

synthetic campaigns.[5]

Physicochemical Properties
A thorough understanding of a compound's physical and chemical properties is paramount for

its effective use in research and development. The key properties of 2-(4-Iodophenyl)ethanol
are summarized below.

Property Value Source(s)

CAS Number 52914-23-5 [1][2][6]

Molecular Formula C₈H₉IO [1][7]

Molecular Weight 248.06 g/mol [1][2]

Appearance Off-white to yellow solid [2]

Melting Point 48-49 °C [2]

Boiling Point 275.7 °C at 760 mmHg [1][2]

Density 1.749 g/cm³ [1]

Flash Point 121 °C [2]

InChI Key
GYUSTTSSRXDFKG-

UHFFFAOYSA-N
[7]

Storage Temperature 2-8 °C, protect from light [2][6]
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The most direct and common laboratory-scale synthesis of 2-(4-Iodophenyl)ethanol involves

the reduction of its corresponding carboxylic acid, 2-(4-iodophenyl)acetic acid. This

transformation is efficiently achieved using a borane-tetrahydrofuran complex.

2-(4-Iodophenyl)acetic Acid

Borane-THF Complex
(BH3·THF)

 1. Add slowly at RT

2-(4-Iodophenyl)ethanol

 2. Stir for 6h
 3. Quench & Extract

Tetrahydrofuran (THF)

Dissolve in

Click to download full resolution via product page

Caption: Synthetic workflow for 2-(4-Iodophenyl)ethanol via reduction.

Experimental Protocol: Reduction of 2-(4-Iodophenyl)acetic Acid[2]

Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve

2-(4-iodophenyl)acetic acid (1.0 eq) in anhydrous tetrahydrofuran (THF).

Reagent Addition: To the stirred solution at room temperature, slowly add a 1.0 M solution of

borane-tetrahydrofuran complex (1.0 eq).

Reaction: Continue stirring the reaction mixture at room temperature for approximately 6

hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).
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Work-up: Upon completion, carefully quench the reaction by diluting with a saturated sodium

chloride solution. Adjust the pH to ~13 with an aqueous sodium hydroxide solution.

Extraction: Extract the aqueous layer multiple times with ethyl acetate. Combine the organic

phases.

Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and

concentrate the filtrate under reduced pressure to yield the crude product, 2-(4-
iodophenyl)ethanol, which can often be used in subsequent steps without further

purification.

Core Application: A Versatile Building Block in
Organic Synthesis
The primary utility of 2-(4-Iodophenyl)ethanol lies in its capacity as a versatile organic building

block. The aryl iodide is a premier functional group for palladium-catalyzed cross-coupling

reactions, which are foundational methods for constructing C-C and C-heteroatom bonds in

modern organic chemistry.[4]

Palladium-Catalyzed Cross-Coupling Reactions
The carbon-iodine bond is the most reactive of the carbon-halogen bonds in oxidative addition

to a Pd(0) catalyst, the crucial first step in many cross-coupling cycles. This allows reactions

like Suzuki, Sonogashira, and Heck couplings to proceed under relatively mild conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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